(2Z)-2-(3-hydroxy-4-methoxybenzylidene)-3-(4-methoxybenzyl)butanedinitrile

• Molecular Formula: C20H18N2O3
• Molecular Weight: 334.4 g/mol
• IUPAC Name: (2Z)-2-[(3-hydroxy-4-methoxyphenyl)methylidene]-3-[(4-methoxyphenyl)methyl]butanedinitrile
• InChI: InChI=1S/C20H18N2O3/c1-24-18-6-3-14(4-7-18)9-16(12-21)17(13-22)10-15-5-8-20(25-2)19(23)11-15/h3-8,10-11,16,23H,9H2,1-2H3/b17-10+
• InChI Key: OSJAZSFVURTOLX-LICLKQGHSA-N
• Isomeric SMILES: COC1=CC=C(C=C1)CC(C#N)/C(=C/C2=CC(=C(C=C2)OC)O)/C#N
• Canonical SMILES: COC1=CC=C(C=C1)CC(C#N)C(=CC2=CC(=C(C=C2)OC)O)C#N

Description

NK372135C is a dinitrile that is butanedinitrile substituted by 3-hydroxy-4-methoxybenzylidene and 4-methoxybenzyl groups at positions 2 and 3 respectively. Isolated from the culture broth of the fungus Neosartorya fischeri, it exhibits antifungal activity. It has a role as an antifungal agent and a fungal metabolite. It is a dinitrile and a member of guaiacols.

Scientific Research Applications

Catalytic Studies

The compound has been used in synthesizing Schiff base ligands which are crucial in catalytic studies. These ligands have been tested for peroxidase mimicry in H₂O₂-mediated reactions, demonstrating significant catalytic activity (Bermejo et al., 2017).

Crystal Structure Analysis

It has been instrumental in the synthesis and structural analysis of various metal complexes. These complexes have unique crystal structures and exhibit distinct magnetic properties, which are essential for understanding molecular interactions and designing new materials (Wang et al., 2010).

Synthesis of Organic Compounds

The compound contributes to the efficient synthesis of benzothiazine and acrylamide compounds. These are significant in various chemical syntheses and have potential applications in developing new pharmaceuticals and materials (de Souza et al., 2010).

Building Blocks in Natural Product Synthesis

It serves as a chiral building block for synthesizing complex natural products. This is crucial in the field of organic chemistry and drug development, where precise chirality can significantly impact the efficacy and safety of compounds (Horita et al., 1994).